Cas no 1485154-13-9 (3-(thian-3-yl)propan-1-ol)

• Product Name: 3-(thian-3-yl)propan-1-ol
• CAS No: 1485154-13-9
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 5803504
• PubChem ID: 82415520
• Update Time: 2025-06-15

3-(thian-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(thian-3-yl)propan-1-ol
• 1485154-13-9
• EN300-1728784

• Inchi： 1S/C8H16OS/c9-5-1-3-8-4-2-6-10-7-8/h8-9H,1-7H2
• InChI Key： HCASLPOWDFDZJI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CCCO

Computed Properties

• Exact Mass: 160.09218630g/mol
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-(thian-3-yl)propan-1-ol

Recent Advances in the Study of 3-(thian-3-yl)propan-1-ol (CAS: 1485154-13-9) in Chemical Biology and Pharmaceutical Research

3-(thian-3-yl)propan-1-ol (CAS: 1485154-13-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a thiane ring linked to a propanol moiety, has been the focus of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have demonstrated that 3-(thian-3-yl)propan-1-ol exhibits promising activity as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and neurological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers synthesized a series of analogs and evaluated their efficacy using in vitro and in vivo models, identifying 3-(thian-3-yl)propan-1-ol as a lead candidate for further optimization.

In addition to its pharmacological potential, the synthetic accessibility of 3-(thian-3-yl)propan-1-ol has been a topic of investigation. A recent publication in Organic Letters detailed a novel, high-yield synthetic route for this compound, utilizing a catalytic asymmetric hydrogenation strategy. This method not only improved the efficiency of production but also enabled the preparation of enantiomerically pure forms, which are critical for studying structure-activity relationships (SAR) and minimizing off-target effects in drug development.

Further research has explored the physicochemical properties of 3-(thian-3-yl)propan-1-ol, including its solubility, stability, and bioavailability. A 2024 study in Molecular Pharmaceutics employed computational modeling and experimental assays to predict the compound's behavior in biological systems. The findings suggested that while the compound exhibits moderate aqueous solubility, its lipophilicity may enhance membrane permeability, making it a viable candidate for central nervous system (CNS)-targeted therapies.

The potential applications of 3-(thian-3-yl)propan-1-ol extend beyond traditional small-molecule therapeutics. Recent work in chemical biology has explored its use as a building block for the development of prodrugs and bioconjugates. For example, a study in Bioconjugate Chemistry demonstrated the successful conjugation of this compound to peptide carriers, resulting in enhanced delivery and targeted release in tumor microenvironments. This approach could pave the way for innovative cancer therapies with reduced systemic toxicity.

In conclusion, 3-(thian-3-yl)propan-1-ol (CAS: 1485154-13-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic methodologies and formulation strategies, underscore its potential as a key player in the development of next-generation therapeutics. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its applications in combination therapies and personalized medicine.